Cas no 421553-38-0 (4-(Benzoxazol-2-yl)benzyl alcohol)

• Product Name: 4-(Benzoxazol-2-yl)benzyl alcohol
• CAS No: 421553-38-0
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 927833
• PubChem ID: 15389017
• Update Time: 2025-07-23

4-(Benzoxazol-2-yl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-(Benzoxazol-2-yl)benzyl alcohol
• [4-(1,3-benzoxazol-2-yl)phenyl]methanol
• (4-Benzooxazol-2-yl-phenyl)-methanol
• (4-Oxazol-2-yl-phenyl)-methanol
• Benzenemethanol,4-(2-benzoxazolyl)
• [4-(2-Benzoxazolyl)phenyl]methanol
• SCHEMBL3373866
• AKOS000297268
• SY310005
• DTXSID30572280
• 4-(benzoxazol-2 -yl)benzyl alcohol
• 4-(Benzoxazol-2-yl)benzylalcohol
• 4-(benzoxazol-2-yl)-benzyl alcohol
• DB-099343
• BQKZFFYLVOZEPO-UHFFFAOYSA-N
• (4-(Benzo[d]oxazol-2-yl)phenyl)methanol
• DB-344704
• [4-(1,3-benzoxazol-2-yl)-phenyl]-methanol
• MFCD07601141
• 421553-38-0

• Inchi： 1S/C14H11NO2/c16-9-10-5-7-11(8-6-10)14-15-12-3-1-2-4-13(12)17-14/h1-8,16H,9H2
• InChI Key： BQKZFFYLVOZEPO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 225.07900
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26000
• LogP: 2.98710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(Benzoxazol-2-yl)benzyl alcohol

Professional Introduction to 4-(Benzoxazol-2-yl)benzyl alcohol (CAS No. 421553-38-0)

4-(Benzoxazol-2-yl)benzyl alcohol (CAS No. 421553-38-0) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and bioorganic synthesis. This compound, characterized by its benzoxazole and benzyl alcohol moieties, has garnered considerable attention due to its structural features and potential biological activities. The benzoxazole ring, a prominent heterocyclic structure, is widely recognized for its role in medicinal chemistry, often serving as a key pharmacophore in various therapeutic agents. Meanwhile, the benzyl alcohol component contributes to the compound's solubility and stability, making it a valuable intermediate in synthetic chemistry.

The chemical structure of 4-(Benzoxazol-2-yl)benzyl alcohol consists of a benzoxazole core linked to a benzyl group via an hydroxymethyl (-CH₂OH) bridge. This configuration allows for multiple functionalization points, enabling chemists to tailor the compound for specific applications. The benzoxazole ring is particularly interesting due to its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for molecular recognition processes. These properties make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

In recent years, 4-(Benzoxazol-2-yl)benzyl alcohol has been explored in various research avenues, particularly in the development of novel pharmaceuticals. One of the most promising applications is in the field of anti-inflammatory agents. Studies have shown that derivatives of benzoxazole can modulate inflammatory pathways by interacting with specific enzymes and receptors. The presence of the benzyl alcohol moiety enhances the compound's bioavailability and metabolic stability, making it a suitable candidate for further development into therapeutic drugs.

Moreover, 4-(Benzoxazol-2-yl)benzyl alcohol has found utility in the synthesis of bioactive molecules targeting neurological disorders. The benzoxazole ring is known to exhibit neuroprotective properties, which have been observed in several preclinical studies. Researchers have hypothesized that this compound may interfere with oxidative stress pathways and calcium signaling, mechanisms that are often dysregulated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzyl alcohol group further aids in improving the pharmacokinetic profile of these derivatives, ensuring better penetration across the blood-brain barrier.

The compound's potential extends beyond pharmaceutical applications into materials science and agrochemicals. In materials science, 4-(Benzoxazol-2-yl)benzyl alcohol can serve as a precursor for synthesizing functional polymers and organic semiconductors. Its ability to form stable complexes with metal ions also makes it useful in catalytic systems. In agrochemicals, derivatives of this compound have shown promise as intermediates in the synthesis of pesticides and herbicides, offering improved efficacy and environmental safety.

The synthesis of 4-(Benzoxazol-2-yl)benzyl alcohol typically involves multi-step organic reactions starting from commercially available precursors such as o-bromobenzaldehyde and 2-hydroxybenzoyl chloride. The reaction sequence often includes condensation reactions followed by cyclization to form the benzoxazole ring. Subsequent functionalization introduces the hydroxymethyl group at the appropriate position on the benzene ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In conclusion, 4-(Benzoxazol-2-yl)benzyl alcohol (CAS No. 421553-38-0) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it an invaluable building block for drug discovery, material science, and agrochemical innovation. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing scientific and technological progress.